Cas no 1804920-60-2 (Ethyl 3-cyano-6-difluoromethoxy-2-methylphenylacetate)

• Product Name: Ethyl 3-cyano-6-difluoromethoxy-2-methylphenylacetate
• CAS No: 1804920-60-2
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 5006118
• Update Time: 2025-06-13

Ethyl 3-cyano-6-difluoromethoxy-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-difluoromethoxy-2-methylphenylacetate

• Inchi： 1S/C13H13F2NO3/c1-3-18-12(17)6-10-8(2)9(7-16)4-5-11(10)19-13(14)15/h4-5,13H,3,6H2,1-2H3
• InChI Key： WEBLMSKTLFTKGQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)C(C)=C1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-6-difluoromethoxy-2-methylphenylacetate

Comprehensive Overview of Ethyl 3-cyano-6-difluoromethoxy-2-methylphenylacetate (CAS No. 1804920-60-2)

In the realm of specialty chemicals, Ethyl 3-cyano-6-difluoromethoxy-2-methylphenylacetate (CAS No. 1804920-60-2) stands out as a compound of significant interest due to its unique structural features and potential applications. This ester derivative, characterized by its cyano and difluoromethoxy functional groups, has garnered attention in pharmaceutical and agrochemical research. Its molecular formula, C₁₃H₁₃F₂NO₃, reflects a balance of lipophilicity and reactivity, making it a versatile intermediate in synthetic chemistry.

The compound's ethyl ester moiety enhances its solubility in organic solvents, facilitating its use in various reaction conditions. Researchers are particularly intrigued by its potential role in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents. Recent studies have explored its utility in structure-activity relationship (SAR) investigations, where subtle modifications to its scaffold could lead to breakthroughs in drug discovery.

From an industrial perspective, Ethyl 3-cyano-6-difluoromethoxy-2-methylphenylacetate aligns with the growing demand for fluorinated compounds, which are prized for their metabolic stability and bioavailability. The difluoromethoxy group in particular has become a hotspot in medicinal chemistry, as it often improves a molecule's ability to penetrate biological membranes. This trend is reflected in the increasing number of patent filings and publications mentioning this functional group.

Environmental considerations have also shaped the discourse around this compound. The pharmaceutical industry's shift toward green chemistry principles has prompted investigations into more sustainable synthesis routes for Ethyl 3-cyano-6-difluoromethoxy-2-methylphenylacetate. Researchers are exploring catalytic methods and bio-based solvents to reduce the environmental footprint of its production, addressing one of the most searched topics in modern chemical manufacturing.

Analytical characterization of this compound typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for ensuring the purity and identity of the material, especially when used in sensitive applications. The compound's stability under various storage conditions is another frequently researched aspect, with many users searching for optimal preservation protocols.

In the context of intellectual property, Ethyl 3-cyano-6-difluoromethoxy-2-methylphenylacetate has appeared in several patent applications related to kinase inhibitors and herbicides. This underscores its importance as a building block in both human health and agricultural science. The precise positioning of its methyl group and cyano function allows for strategic modifications that can dramatically alter biological activity.

Market analysts note growing interest in this compound from contract research organizations (CROs) and custom synthesis providers. As the chemical industry moves toward more specialized, high-value products, intermediates like Ethyl 3-cyano-6-difluoromethoxy-2-methylphenylacetate are becoming increasingly important. Its CAS number (1804920-60-2) frequently appears in supplier databases and chemical catalogs, reflecting steady demand.

From a regulatory standpoint, proper handling procedures for this material are often searched by laboratory personnel. While not classified as hazardous under standard protocols, appropriate personal protective equipment (PPE) is recommended when working with the compound, in line with general laboratory safety practices. Material safety data sheets (MSDS) provide detailed guidance on its storage and handling.

The future prospects for Ethyl 3-cyano-6-difluoromethoxy-2-methylphenylacetate appear promising, particularly in the development of next-generation therapeutics and sustainable agrochemicals. Its structural features make it amenable to further derivatization, offering numerous possibilities for innovation. As research continues to uncover new applications for fluorinated compounds, this intermediate is likely to maintain its relevance in the chemical landscape.